Cas no 1197237-16-3 (2-(3-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride)

• Product Name: 2-(3-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride
• CAS No: 1197237-16-3
• MF: C₁₁H₁₃ClF₃N
• MW: 251.675832509995
• MDL: MFCD08456905
• CID: 3043245
• PubChem ID: 44891096
• Update Time: 2025-10-30

2-(3-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride
• 2-(3-Trifluoromethyl-phenyl)-pyrrolidine hydrochloride
• AK409900
• 2-(3-Trifluoromethyl-phenyl)-pyrrolidinehydrochloride
• 2-(3-trifluoromethyl-phenyl)-pyrrolidine,hydrochloride
• 2-(3-(TRIFLUOROMETHYL)PHENYL)PYRROLIDINE HCL
• 2-(3-(trifluoromethyl)phenyl)pyrrolidinehydrochloride
• 2-[3-(trifluoromethyl)phenyl]pyrrolidine;hydrochloride
• CS-0131538
• DS-18684
• 2-[3-(TRIFLUOROMETHYL)PHENYL]PYRROLIDINE HYDROCHLORIDE
• 1197237-16-3
• Y11287
• XXB23716
• AKOS027385710

• MDL： MFCD08456905
• Inchi： 1S/C11H12F3N.ClH/c12-11(13,14)9-4-1-3-8(7-9)10-5-2-6-15-10;/h1,3-4,7,10,15H,2,5-6H2;1H
• InChI Key： OOVCTWAUBWYSDD-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)C1CCCN1)(F)F

Computed Properties

• Exact Mass: 251.0688616g/mol
• Monoisotopic Mass: 251.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(3-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride

Recent Advances in the Study of 2-(3-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride (CAS: 1197237-16-3)

2-(3-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride (CAS: 1197237-16-3) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethylphenyl and pyrrolidine moieties, has been the subject of recent studies due to its potential pharmacological applications. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of drug candidates, making this compound a promising scaffold for the development of novel therapeutics.

Recent research has focused on the synthesis, characterization, and biological evaluation of 2-(3-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective inhibitor of monoamine transporters, particularly the dopamine transporter (DAT). The compound exhibited high affinity and selectivity for DAT over serotonin and norepinephrine transporters, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).

In addition to its neurological applications, 2-(3-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride has also been investigated for its role in modulating G-protein coupled receptors (GPCRs). A recent preprint on bioRxiv (2024) highlighted its interaction with the 5-HT2A receptor, a target for antipsychotic drugs. The study utilized molecular docking and in vitro assays to elucidate the binding mode and functional activity of the compound, providing insights into its potential as a lead compound for the development of new antipsychotic agents.

The synthesis of 2-(3-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride has been optimized in recent years to improve yield and purity. A publication in Organic Process Research & Development (2023) described a scalable and environmentally friendly synthetic route, employing catalytic hydrogenation and chiral resolution techniques. This advancement is critical for the large-scale production of the compound, facilitating further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 2-(3-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride as a therapeutic agent. Pharmacokinetic studies have indicated moderate oral bioavailability and a need for further optimization to enhance its metabolic stability. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, 2-(3-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride (CAS: 1197237-16-3) represents a versatile and promising compound in medicinal chemistry. Its unique pharmacological profile and synthetic accessibility make it a valuable candidate for further investigation. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic potential in various disease models.